Cas no 1082242-01-0 (3-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol)

• Product Name: 3-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol
• CAS No: 1082242-01-0
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5917168
• PubChem ID: 65184600
• Update Time: 2025-08-04

3-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-(2,3-dihydro-benzo[1,4]dioxin-6-yl)-propan-1-ol
• 1,4-Benzodioxin-6-methanol, α-(2-aminoethyl)-2,3-dihydro-
• 3-Amino-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propan-1-ol
• 3-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol
• EN300-1849272
• 1082242-01-0
• AKOS014518656
• CS-0270648

• Inchi： 1S/C11H15NO3/c12-4-3-9(13)8-1-2-10-11(7-8)15-6-5-14-10/h1-2,7,9,13H,3-6,12H2
• InChI Key： LAAUPSQFXDWJRV-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCCOC2=C1)(O)CCN

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.7Ų

Additional information on 3-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol

Professional Introduction to 3-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol (CAS No. 1082242-01-0)

3-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1082242-01-0, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, particularly the presence of a benzodioxin moiety and an amino group, make it a valuable candidate for further investigation in drug discovery and medicinal chemistry.

The molecular structure of 3-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol consists of a propanol backbone substituted with a 2,3-dihydro-1,4-benzodioxin ring at the 1-position. This benzodioxin ring is a key pharmacophore that contributes to the compound's potential biological activity. The presence of the amino group at the 3-position further enhances its versatility, allowing for various chemical modifications and functionalizations that can be explored in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing the benzodioxin scaffold. These molecules have shown potential in various therapeutic areas, including central nervous system disorders, inflammation, and infectious diseases. The< strong>3-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol structure combines the advantageous features of both the benzodioxin and propanol moieties, making it an intriguing candidate for further study.

One of the most compelling aspects of 3-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol is its potential as a lead compound for the development of new drugs. The benzodioxin moiety is known to interact with various biological targets, including enzymes and receptors involved in neurotransmitter pathways. This interaction can lead to modulation of physiological processes and may provide a basis for treating conditions such as anxiety, depression, and pain syndromes.

The< strong>propanol backbone in this compound also offers opportunities for chemical diversification. By modifying the hydroxyl group or introducing additional functional groups, researchers can explore different pharmacological profiles and optimize drug-like properties such as solubility, bioavailability, and metabolic stability. These modifications are crucial steps in the drug discovery process and can significantly impact the efficacy and safety of potential therapeutic agents.

Recent studies have begun to uncover the biological activities of< strong>3-amino-1-(2,3-dihydro-1,4-benzodioxin-6-ylo)propan-l-alcohol. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. These findings are particularly relevant given the increasing recognition of inflammation as a key factor in various chronic diseases. By targeting inflammatory processes at a molecular level, this compound could potentially offer new therapeutic strategies for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory potential,< strong>1082242-lOl-lO has shown promise in preclinical models related to central nervous system disorders. The benzodioxin scaffold is known to interact with serotonin receptors, which play a critical role in mood regulation and cognitive function. By modulating serotonin signaling pathways,< strong >l(l)-amino-l(l)-ylo)-l-propanoalcohol may have applications in treating conditions such as depression and anxiety disorders.

The synthesis and characterization of< strong >l(8)-amino-l(8)-ylo)-l-propanoalcohol have been subjects of extensive research efforts. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as asymmetric synthesis and catalytic hydrogenation have been particularly useful in constructing the complex molecular framework of this compound.

The pharmacokinetic properties of< strong >CAS No 1082242010 are also being carefully evaluated to ensure its suitability for clinical use. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are critical considerations in drug development. Understanding these properties helps researchers optimize dosing regimens and minimize potential side effects.

In conclusion,< strong >l(8)-amino-l(8)-ylo)-l-propanoalcohol (CAS No 1082242010) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive molecule for developing new therapeutic agents. As research continues to uncover more about its pharmacological profile,< strong >l(8)-amino-l(8)-ylo)-l-propanoalcohol holds significant potential for addressing various medical conditions.